Cas no 2921-20-2 (tetradecylthioacetic acid)
tetradecylthioacetic acid structure
Product Name:tetradecylthioacetic acid
CAS No:2921-20-2
MF:C16H32O2S
MW:288.489084243774
CID:43584
PubChem ID:114924
Update Time:2025-04-18
tetradecylthioacetic acid Chemical and Physical Properties
Names and Identifiers
-
- tetradecylthioacetic acid
- tta
- Tetradcylthioacetic Acid
- Acetic acid, 2-(tetradecylthio)-
- Tetradecylthioacetic
- NCGC00016005-02
- MFCD00128230
- 2-(Tetradecylthio)acetic acid
- Lopac0_001155
- SR-01000076149-1
- Tetradecylsulfanyl-acetic acid
- 2921-20-2
- SCHEMBL207756
- HMS3263H11
- EU-0101155
- SR-01000076149
- CHEMBL187734
- Tox21_501155
- AKOS005067132
- Lopac-T-1698
- Spectrum5_001951
- NCGC00094417-02
- Tetradecylthioacetic acid, >=97% (NMR)
- BS-42183
- A819812
- DTXSID0040759
- NCGC00094417-04
- NCGC00094417-01
- 1-Mono(carboxymethylthio)tetradecane
- BRD-K47539947-001-01-1
- Q7706312
- FT-0634553
- LP01155
- Q-201808
- SDCCGSBI-0051122.P002
- NCGC00016005-05
- 2-(Tetradecylthio)aceticacid
- 2-tetradecylsulfanylacetic acid
- NCGC00261840-01
- UNII-7ZU5I25S2O
- T4T
- NCGC00016005-08
- D92744
- T 1698
- NCGC00016005-01
- CMTD
- 1-(Carboxymethylthio)tetradecane
- IPBCWPPBAWQYOO-UHFFFAOYSA-N
- T3787
- tetradecylthioacetic-acid
- CCG-205229
- NCGC00016005-04
- 7ZU5I25S2O
- NCGC00016005-06
- SR-01000076149-4
- Acetic acid, (tetradecylthio)-
- 2-tetradecylsulfanylethanoic acid
- NCGC00016005-03
- CHEBI:94633
- NCGC00094417-03
- HY-139040
- BRD-K47539947-001-03-7
- DTXCID8020759
- TTA; 1-Mono(carboxymethylthio)tetradecane;
- FT28076
- TTA;1-Mono(carboxymethylthio)tetradecane
-
- MDL: MFCD00128230
- Inchi: 1S/C16H32O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-16(17)18/h2-15H2,1H3,(H,17,18)
- InChI Key: IPBCWPPBAWQYOO-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 288.21200
- Monoisotopic Mass: 288.212301
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.6
- XLogP3: 7.1
Experimental Properties
- Color/Form: White crystals
- Density: 0.957
- Melting Point: 65-73 ºC
- Boiling Point: 402.6ºC at 760 mmHg
- Flash Point: 197.3 ºC
- Refractive Index: 1.481
- Solubility: DMSO: ≥22 mg/mL, soluble
- PSA: 62.60000
- LogP: 5.50530
tetradecylthioacetic acid Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany:3
- RTECS:AJ5087000
tetradecylthioacetic acid Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
tetradecylthioacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | PJ717-200mg |
2-(Tetradecylthio)acetic Acid |
2921-20-2 | 98.0%(GC&T) | 200mg |
¥167.0 | 2022-09-28 | |
| TRC | T292625-25mg |
Tetradecylthioacetic Acid |
2921-20-2 | 25mg |
$104.00 | 2023-05-17 | ||
| TRC | T292625-50mg |
Tetradecylthioacetic Acid |
2921-20-2 | 50mg |
$ 150.00 | 2023-09-06 | ||
| TRC | T292625-100mg |
Tetradecylthioacetic Acid |
2921-20-2 | 100mg |
$282.00 | 2023-05-17 | ||
| TRC | T292625-250mg |
Tetradecylthioacetic Acid |
2921-20-2 | 250mg |
$695.00 | 2023-05-17 | ||
| TRC | T292625-500mg |
Tetradecylthioacetic Acid |
2921-20-2 | 500mg |
$1085.00 | 2023-05-17 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T3787-5G |
2-(Tetradecylthio)acetic Acid |
2921-20-2 | >98.0%(GC)(T) | 5g |
¥120.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T3787-1G |
2-(Tetradecylthio)acetic Acid |
2921-20-2 | >98.0%(GC)(T) | 1g |
¥80.00 | 2024-04-16 | |
| eNovation Chemicals LLC | Y1254185-10g |
Acetic acid, 2-(tetradecylthio)- |
2921-20-2 | 98% | 10g |
$180 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1254185-25g |
Acetic acid, 2-(tetradecylthio)- |
2921-20-2 | 98% | 25g |
$170 | 2024-06-07 |
tetradecylthioacetic acid Related Literature
-
Susanne Lehmann,Harald Foerstendorf,Thomas Zimmermann,Michael Patzschke,Frank Bok,Vinzenz Brendler,Thorsten Stumpf,Robin Steudtner Dalton Trans. 2019 48 17898
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